Cas no 2171924-74-4 (2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid)
2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid
- 2171924-74-4
- 2-(4-{[(tert-butoxy)carbonyl]amino}-3-methyloxan-4-yl)acetic acid
- EN300-1287693
-
- Inchi: 1S/C13H23NO5/c1-9-8-18-6-5-13(9,7-10(15)16)14-11(17)19-12(2,3)4/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)
- InChI Key: POSDHQNBFKPYRC-UHFFFAOYSA-N
- SMILES: O1CCC(CC(=O)O)(C(C)C1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 273.15762283g/mol
- Monoisotopic Mass: 273.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 84.9Ų
2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1287693-1.0g |
2-(4-{[(tert-butoxy)carbonyl]amino}-3-methyloxan-4-yl)acetic acid |
2171924-74-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1287693-50mg |
2-(4-{[(tert-butoxy)carbonyl]amino}-3-methyloxan-4-yl)acetic acid |
2171924-74-4 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1287693-100mg |
2-(4-{[(tert-butoxy)carbonyl]amino}-3-methyloxan-4-yl)acetic acid |
2171924-74-4 | 100mg |
$678.0 | 2023-10-01 | ||
| Enamine | EN300-1287693-250mg |
2-(4-{[(tert-butoxy)carbonyl]amino}-3-methyloxan-4-yl)acetic acid |
2171924-74-4 | 250mg |
$708.0 | 2023-10-01 | ||
| Enamine | EN300-1287693-500mg |
2-(4-{[(tert-butoxy)carbonyl]amino}-3-methyloxan-4-yl)acetic acid |
2171924-74-4 | 500mg |
$739.0 | 2023-10-01 | ||
| Enamine | EN300-1287693-1000mg |
2-(4-{[(tert-butoxy)carbonyl]amino}-3-methyloxan-4-yl)acetic acid |
2171924-74-4 | 1000mg |
$770.0 | 2023-10-01 | ||
| Enamine | EN300-1287693-2500mg |
2-(4-{[(tert-butoxy)carbonyl]amino}-3-methyloxan-4-yl)acetic acid |
2171924-74-4 | 2500mg |
$1509.0 | 2023-10-01 | ||
| Enamine | EN300-1287693-5000mg |
2-(4-{[(tert-butoxy)carbonyl]amino}-3-methyloxan-4-yl)acetic acid |
2171924-74-4 | 5000mg |
$2235.0 | 2023-10-01 | ||
| Enamine | EN300-1287693-10000mg |
2-(4-{[(tert-butoxy)carbonyl]amino}-3-methyloxan-4-yl)acetic acid |
2171924-74-4 | 10000mg |
$3315.0 | 2023-10-01 |
2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid
Introduction to 2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid (CAS No. 2171924-74-4)
2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid, identified by its CAS number 2171924-74-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structure, which includes an oxane ring and multiple functional groups. The presence of a tert-butoxy carbonyl amino moiety and a methyl oxan backbone suggests potential applications in the synthesis of bioactive molecules, particularly in the context of drug discovery and medicinal chemistry.
The structural features of 2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid make it a valuable intermediate in the construction of more elaborate pharmacophores. The oxan ring, a saturated six-membered heterocycle containing oxygen, is known for its stability and ability to mimic the conformational flexibility of natural biomolecules. This property is particularly useful in designing molecules that can interact with biological targets in a precise manner. Additionally, the tert-butoxy carbonyl amino group serves as a protective group for amino functions, which is commonly employed in peptide synthesis and other controlled chemical modifications.
In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The methyl oxan moiety in 2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid contributes to its potential as a building block for such agents. For instance, oxane derivatives have been explored in the design of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The ability of this compound to serve as a precursor for more complex molecules underscores its importance in synthetic chemistry.
One of the most compelling aspects of 2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid is its versatility in medicinal chemistry applications. Researchers have utilized similar structural motifs to develop molecules with anti-inflammatory, antiviral, and anticancer properties. The tert-butoxy carbonyl amino group not only facilitates controlled reactions but also enhances the solubility and stability of intermediates during synthesis. This makes it an attractive choice for industrial-scale production of pharmaceuticals.
Recent studies have highlighted the role of oxane derivatives in modulating enzyme activity, particularly in cases where precise spatial orientation is required for efficacy. The methyl oxan ring in 2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid provides a scaffold that can be modified to target specific biological pathways. For example, modifications at the 3-methyl position can influence binding interactions with enzymes or receptors, thereby tuning the pharmacological profile of derived compounds. This level of structural control is essential for optimizing drug candidates and improving their therapeutic outcomes.
The synthesis of 2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid involves multi-step organic transformations that showcase the ingenuity of modern synthetic methods. The introduction of the oxan ring requires careful consideration to ensure regioselectivity and yield optimization. Advanced techniques such as transition-metal catalysis and organometallic chemistry have been employed to streamline these processes. Additionally, protecting group strategies must be meticulously designed to prevent unwanted side reactions, particularly when dealing with sensitive functional groups like the amino moiety.
In conclusion, 2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid (CAS No. 2171924-74-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for developing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new ways to harness its properties, this compound is poised to play an increasingly important role in drug discovery and development.
2171924-74-4 (2-(4-{(tert-butoxy)carbonylamino}-3-methyloxan-4-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)